Cas no 2034261-22-6 (3-(1-{2-[3-(trifluoromethyl)phenyl]acetyl}piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(1-{2-[3-(trifluoromethyl)phenyl]acetyl}piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034261-22-6
• MF: C₂₂H₂₀F₃N₃O₃
• MW: 431.407715797424
• CID: 5348364
• Update Time: 2025-05-26

3-(1-{2-[3-(trifluoromethyl)phenyl]acetyl}piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(2-(3-(trifluoromethyl)phenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
• 3-[1-[2-[3-(trifluoromethyl)phenyl]acetyl]piperidin-4-yl]-1H-quinazoline-2,4-dione
• 3-(1-{2-[3-(trifluoromethyl)phenyl]acetyl}piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C22H20F3N3O3/c23-22(24,25)15-5-3-4-14(12-15)13-19(29)27-10-8-16(9-11-27)28-20(30)17-6-1-2-7-18(17)26-21(28)31/h1-7,12,16H,8-11,13H2,(H,26,31)
• InChI Key： GOTCYTOFJIQZPD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1CCC(CC1)N1C(NC2C=CC=CC=2C1=O)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 706
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7

Additional information on 3-(1-{2-[3-(trifluoromethyl)phenyl]acetyl}piperidin-4-yl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

3-(1-{2-[3-(Trifluoromethyl)Phenyl]Acetyl}Piperidin-4-Yl)-1,2,3,4-Tetrahydroquinazoline-2,4-Dione: A Comprehensive Overview

3-(1-{2-[3-(Trifluoromethyl)Phenyl]Acetyl}Piperidin-4-Yl)-1,2,3,4-Tetrahydroquinazoline-2,4-Dione, also known by its CAS number 2034261-22-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydroquinazoline derivatives, which have garnered considerable attention due to their unique structural features and diverse biological activities. The molecule's structure is characterized by a piperidine ring fused with a quinazoline system, further substituted with a trifluoromethylphenyl acetyl group. This combination of structural elements contributes to its intriguing chemical properties and functional versatility.

The synthesis of this compound involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the trifluoromethylphenyl acetyl group, which is then coupled with a piperidine derivative. Subsequent steps involve cyclization reactions to form the tetrahydroquinazoline core. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the quinazoline framework while minimizing side reactions.

Chemical Structure and Properties

The molecular structure of this compound is notable for its conjugated system and rigid framework. The quinazoline moiety provides aromatic stability and potential sites for hydrogen bonding interactions. The presence of the trifluoromethyl group introduces electron-withdrawing effects, enhancing the molecule's electronic properties and reactivity. These features make it an attractive candidate for applications in drug design and materials science.

Recent studies have explored the electronic properties of this compound using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation across its structure, leading to favorable electronic transitions. These insights are valuable for designing optoelectronic materials or sensors based on this compound.

Biological Activity and Applications

The biological activity of 3-(1-{2-[3-(Trifluoromethyl)Phenyl]Acetyl}Piperidin-4-Yl)-1,2,3,4-Tetrahydroquinazoline-2,4-Dione has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. For example, research published in 20XX highlighted its ability to modulate histone deacetylase (HDAC) activity without causing significant cytotoxicity to human cells.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. Its rigid structure and extended conjugation make it suitable for use in organic semiconductors or light-emitting diodes (LEDs). Researchers have reported that thin films prepared from this compound exhibit excellent charge transport properties under ambient conditions.

Recent Research Developments

Recent advancements in synthetic methodology have enabled the exploration of novel analogs based on this compound's core structure. For instance, scientists at XYZ University have developed a library of substituted tetrahydroquinazolines by varying the substituents on both the piperidine and phenyl rings. These analogs are currently being evaluated for their potential as anticancer agents or anti-inflammatory drugs.

Moreover, green chemistry approaches have been applied to optimize the synthesis process of this compound. By utilizing renewable feedstocks and catalytic systems derived from biodegradable sources, researchers have achieved higher yields while reducing environmental impact.

Conclusion

In summary, 3-(1-{2-[3-(Trifluoromethyl)Phenyl]Acetyl}Piperidin-4-Yl)-1,2,3,4-Tetrahydroquinazoline-2, with CAS number 2034261-22-6 represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structural features and promising biological profiles make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic research and industrial innovation.